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Compound of Interest

Compound Name:
Di-tert-butyl hydrazine-1,2-

dicarboxylate

Cat. No.: B098509 Get Quote

An In-depth Technical Guide on Di-tert-butyl Hydrazine-1,2-dicarboxylate

For Researchers, Scientists, and Drug Development
Professionals
This technical guide provides a comprehensive overview of the physical and chemical

properties, synthesis, and key applications of Di-tert-butyl hydrazine-1,2-dicarboxylate.

Core Properties and Data
Di-tert-butyl hydrazine-1,2-dicarboxylate, also known as N,N'-di-Boc-hydrazine, is a white

crystalline solid at room temperature.[1] Its molecular structure features a central hydrazine

core with both nitrogen atoms protected by tert-butoxycarbonyl (Boc) groups.[1] This structural

feature makes it a stable and easy-to-handle reagent in organic synthesis.[1]

Physical and Chemical Properties
A summary of the key physical and chemical properties of Di-tert-butyl hydrazine-1,2-
dicarboxylate is presented in the table below for easy reference and comparison.
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Property Value

Molecular Formula C₁₀H₂₀N₂O₄[1][2][3][4]

Molecular Weight 232.28 g/mol [1][2][3][4]

Melting Point 121-126 °C (with decomposition)[1][2][3][4][5][6]

Boiling Point 294.6 ± 9.0 °C (Predicted)[3][4]

Density 1.064 ± 0.06 g/cm³ (Predicted)[3][4]

Appearance White crystalline powder[1][3]

Solubility
Insoluble in water; Soluble in many common

organic solvents like methanol.[1][2][3][4][6]

pKa 8.73 ± 0.43 (Predicted)[3]

Storage Temperature
Room temperature, in a cool, dark, and dry

place.[3][7]

Spectral Data
¹H NMR (400 MHz, CDCl₃): δ 6.19 (br, 1H), 1.47 (s, 9H).[5]

¹³C NMR (101 MHz, CDCl₃): δ 155.9, 81.7, 28.3.[5]

IR (solid): 3316, 2978, 2932, 1701 cm⁻¹.[8]

Experimental Protocols
Synthesis of Di-tert-butyl Hydrazine-1,2-dicarboxylate
A common and straightforward method for the synthesis of Di-tert-butyl hydrazine-1,2-
dicarboxylate involves the reaction of hydrazine hydrate with two equivalents of di-tert-butyl

dicarbonate (Boc₂O).[1]

Procedure:

Under ice bath cooling conditions, hydrazine monohydrate is added dropwise to a solution of

di-tert-butyl dicarbonate in methanol over a period of 30 minutes.[3]
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After the addition is complete, the reaction mixture is stirred at room temperature for 3 hours.

[3]

The methanol solvent is then removed using a rotary evaporator.[3]

n-Hexane is added to the residue, and the resulting white solid is collected by filtration and

washed with n-hexane to yield the final product.[3]

The product can be further purified by recrystallization.

Key Applications in Organic Synthesis
Di-tert-butyl hydrazine-1,2-dicarboxylate serves as a versatile reagent in a variety of organic

transformations.

Precursor for Di-tert-butyl Azodicarboxylate (DBAD): One of its most significant applications

is as a stable precursor for the synthesis of Di-tert-butyl azodicarboxylate (DBAD), a key

reagent in the Mitsunobu reaction.[1]

Palladium-Catalyzed Amination: It has been utilized as a reagent in palladium-catalyzed

amination reactions of halo-pyridine substrates.[2][3]

Synthesis of Heterocyclic Compounds: It is a valuable building block for the synthesis of

various nitrogen-containing heterocyclic systems.[1]
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Caption: Synthesis of Di-tert-butyl hydrazine-1,2-dicarboxylate.
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Caption: Role as a precursor in the Mitsunobu reaction.

Safety Information
Di-tert-butyl hydrazine-1,2-dicarboxylate may cause skin irritation, serious eye irritation, and

respiratory irritation.[9] It is important to handle this chemical with appropriate personal

protective equipment in a well-ventilated area. Store away from strong oxidizing agents and

keep the container tightly closed in a cool, dry place.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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